Cas no 2098102-40-8 (2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline)

• Product Name: 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline
• CAS No: 2098102-40-8
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• CID: 5726707
• PubChem ID: 121201164
• Update Time: 2025-06-11

2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2098102-40-8
• 2-[3-(difluoromethyl)pyrrolidin-1-yl]aniline
• AKOS026709163
• 2-(3-(difluoromethyl)pyrrolidin-1-yl)aniline
• F1907-4702
• 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline

• Inchi： 1S/C11H14F2N2/c12-11(13)8-5-6-15(7-8)10-4-2-1-3-9(10)14/h1-4,8,11H,5-7,14H2
• InChI Key： NNMGCVKSDFYSDQ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C2C=CC=CC=2N)CC1)F

Computed Properties

• Exact Mass: 212.11250478g/mol
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline

Comprehensive Overview of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline (CAS No. 2098102-40-8): Properties, Applications, and Industry Insights

The chemical compound 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline (CAS No. 2098102-40-8) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a difluoromethyl-substituted pyrrolidine derivative, this compound exhibits remarkable potential in drug discovery, particularly in the development of kinase inhibitors and bioactive intermediates. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry applications.

In recent years, the demand for fluorinated organic compounds like 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline has surged, driven by the growing emphasis on precision medicine and sustainable agriculture. Researchers frequently search for "difluoromethyl pyrrolidine synthesis" or "aniline derivatives in drug design," reflecting the compound's relevance in cutting-edge scientific inquiries. Its molecular structure combines a pyrrolidine ring with an aniline moiety, offering dual functionality for heterocyclic chemistry applications.

The compound's physicochemical properties include a molecular weight of 212.22 g/mol and a logP value indicative of moderate lipophilicity, which aligns with industry preferences for drug-like molecules. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure the compound's purity, as discussed in numerous "CAS 2098102-40-8 analysis" protocols. These quality control measures are critical for researchers investigating "small molecule therapeutics" or "agrochemical intermediates."

From a synthetic chemistry perspective, 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline serves as a key building block for structure-activity relationship (SAR) studies. The electron-withdrawing nature of the difluoromethyl group influences the compound's reactivity patterns, enabling selective functionalization at multiple sites. This characteristic has prompted extensive research into "pyrrolidine-aniline conjugates" and "fluorine-containing pharmacophores," particularly in the context of cancer target modulation and CNS drug development.

Environmental and regulatory considerations surrounding fluorinated compounds have also shaped research directions. While not classified as hazardous, proper handling of 2098102-40-8 requires standard laboratory precautions. The scientific community continues to explore "green chemistry approaches" for synthesizing such compounds, addressing growing concerns about sustainable chemical production and reduced environmental impact.

In the agrochemical sector, derivatives of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline show promise as precursors for novel crop protection agents. The compound's structural motifs align with modern pesticide design principles that emphasize target specificity and reduced ecological persistence. These applications have spurred interest in "fluorinated pyrrolidine herbicides" and "aniline-based fungicides" across agricultural research forums.

Looking ahead, the compound's versatility positions it as a focal point for interdisciplinary research. Emerging trends in "computational drug design" frequently incorporate difluoromethylated scaffolds like 2098102-40-8 for virtual screening libraries. Additionally, advancements in continuous flow chemistry may revolutionize its production scale-up, addressing industry needs for "high-purity specialty chemicals" while optimizing cost-efficiency.

The patent landscape reveals growing intellectual property activity around pyrrolidine-aniline derivatives, particularly in therapeutic areas such as inflammatory diseases and metabolic disorders. This commercial interest underscores the compound's value proposition in pharmaceutical innovation, with research queries like "CAS 2098102-40-8 patent status" becoming increasingly common in professional databases.

For analytical chemists, the compound presents interesting challenges in method development, especially regarding chromatographic separation of its potential isomers. Recent publications on "HPLC method optimization for fluorinated amines" highlight the technical considerations required for working with such specialized molecules, including mobile phase selection and detection sensitivity enhancements.

In educational contexts, 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline serves as an excellent case study for organofluorine chemistry principles. Its synthesis demonstrates key concepts in nucleophilic substitution, catalytic hydrogenation, and protecting group strategies - topics frequently searched by chemistry students exploring "advanced organic synthesis techniques."

The compound's stability profile makes it suitable for long-term storage under appropriate conditions, a practical consideration for research laboratories. Proper documentation of "2098102-40-8 handling procedures" and "compatibility with common solvents" ensures reproducible results across different experimental settings.

As the scientific community continues to unravel the potential of fluorine-containing heterocycles, 2-(3-(Difluoromethyl)pyrrolidin-1-yl)aniline remains at the forefront of innovation. Its dual functionality as both a hydrogen bond donor and acceptor creates diverse interaction possibilities with biological targets, explaining its prominence in contemporary "fragment-based drug discovery" initiatives.